molecular formula C13H14N2O3 B8696473 5-[2-(4-Methoxyphenyl)-ethyl]-1H-pyrazole-3-carboxylic acid CAS No. 681034-85-5

5-[2-(4-Methoxyphenyl)-ethyl]-1H-pyrazole-3-carboxylic acid

Cat. No.: B8696473
CAS No.: 681034-85-5
M. Wt: 246.26 g/mol
InChI Key: SZLCPGSMHAVXRE-UHFFFAOYSA-N
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Description

5-[2-(4-Methoxyphenyl)-ethyl]-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

681034-85-5

Molecular Formula

C13H14N2O3

Molecular Weight

246.26 g/mol

IUPAC Name

5-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-3-carboxylic acid

InChI

InChI=1S/C13H14N2O3/c1-18-11-6-3-9(4-7-11)2-5-10-8-12(13(16)17)15-14-10/h3-4,6-8H,2,5H2,1H3,(H,14,15)(H,16,17)

InChI Key

SZLCPGSMHAVXRE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CCC2=CC(=NN2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Freshly prepared aq. NaOH (10 M in H2O, 25.4 mmol) was added to a stirring, room temperature solution of 23 (1.391 g, 5.07 mmol) in MeOH (12.7 mL, 0.4 M) under N2. The reaction was then heated to reflux until the reaction was judged complete by HPLC (30 min): The reaction was concentrated and then dissolved in 10 mL H2O. The reaction was extracted with a small amount of EtOAc, then the aqueous layer was made acidic (pH=2) with the dropwise addition of 10% aq. HCl. The white solid that precipitated from the reaction was filtered off and washed with cold H2O. The solid was dried under vacuum overnight to obtain 0.3771 g of relatively pure 24. 24 was further purified by recrystallization from warm MeOH to obtain 0.1317 g of pure 24. No attempts were made to recover remaining 24 from the mother liquor. 1H (CD3OD, 400 MHz): δ 7.07 (2H, d, J=8.2 Hz), 6.84 (2H, d, J=8.6 Hz), 6.53 (1H, s), 3.73 (3H, s), 2.97-2.84 (4H, m) ppm. 13C (CD3OD, 100 MHz): δ 164.86, 159.60, 148.26, 143.15, 134.01, 130.36, 114.81, 107.50, 55.60, 35.67, 29.10 ppm.
Name
Quantity
25.4 mmol
Type
reactant
Reaction Step One
Name
23
Quantity
1.391 g
Type
reactant
Reaction Step One
Name
Quantity
12.7 mL
Type
solvent
Reaction Step One

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